Cas no 2150-42-7 (Methyl 2,3-dimethoxybenzoate)

• Product Name: Methyl 2,3-dimethoxybenzoate
• CAS No: 2150-42-7
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• MDL: MFCD00027555
• CID: 277109
• PubChem ID: 24883388
• Update Time: 2025-06-12

Methyl 2,3-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,3-dimethoxybenzoate
• Benzoic acid,2,3-dimethoxy-, methyl ester
• 2,3-dimethoxy-benzoic acid methyl ester
• 2.3-Dimethoxy-benzoesaeure-methylester
• Methyl o-veratrate
• o-Veratric acid,methyl ester
• Veratrol-carbonsaeure-(3)-methylester
• CHEMBL2252122
• L245EPX4QQ
• NSC146462
• NS00026882
• Q63409659
• Methyl 2,3-dimethoxybenzoate, 97%
• MFCD00027555
• E78229
• Benzoic acid, 2,3-dimethoxy-, methyl ester
• Methyl 2, 3-dimethoxybenzoate
• METHYL2,3-DIMETHOXYBENZOATE
• DTXSID20175840
• CS-0204651
• NSC-146462
• J-014111
• Methyl 2 pound not3-dimethoxybenzoate
• AKOS003313611
• Benzoic acid,3-dimethoxy-, methyl ester
• A815425
• NSC 146462
• SY002372
• Methyl 2,3-dimethoxy benzoate
• SCHEMBL311487
• dimethoxy benzenecarboxylic acid methyl ester
• 2,3-Dimethoxybenzoic acid methyl ester
• 2150-42-7
• EINECS 218-425-7
• FT-0634071
• o-Veratric acid, methyl ester
• TS-00309
• DB-045599
• STK441379

• MDL： MFCD00027555
• Inchi： 1S/C10H12O4/c1-12-8-6-4-5-7(9(8)13-2)10(11)14-3/h4-6H,1-3H3
• InChI Key： MGLIMPUPAKQITQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(=O)OC)OC

Computed Properties

• Exact Mass: 196.07400
• Monoisotopic Mass: 196.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.119
• Melting Point: 48-52 °C (lit.)
• Boiling Point: 180-185 °C/50 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.497
• PSA: 44.76000
• LogP: 1.49040
• Solubility: Not determined

Methyl 2,3-dimethoxybenzoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Methyl 2,3-dimethoxybenzoate

Recent Advances in the Research of Methyl 2,3-dimethoxybenzoate (CAS: 2150-42-7)

Methyl 2,3-dimethoxybenzoate (CAS: 2150-42-7) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The information presented herein is derived from recent peer-reviewed publications and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the role of Methyl 2,3-dimethoxybenzoate as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, characterized by the presence of two methoxy groups and an ester functional group, makes it a versatile building block in organic synthesis. Researchers have explored its utility in the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and antimicrobial agents. The compound's ability to modulate specific biological pathways has also been investigated, revealing promising results in preclinical models.

One of the most notable advancements in the research of Methyl 2,3-dimethoxybenzoate is its potential application in cancer therapy. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit significant cytotoxic activity against certain cancer cell lines. The study employed a combination of in vitro and in silico approaches to elucidate the mechanism of action, suggesting that the compound interferes with key signaling pathways involved in cell proliferation and apoptosis. These findings open new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, Methyl 2,3-dimethoxybenzoate has also been investigated for its role in green chemistry. Researchers have developed eco-friendly synthetic routes to produce this compound, minimizing the use of hazardous reagents and reducing environmental impact. These advancements align with the growing emphasis on sustainable practices in the pharmaceutical industry and highlight the compound's relevance in modern chemical synthesis.

Despite the promising results, challenges remain in the clinical translation of Methyl 2,3-dimethoxybenzoate-based therapies. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Ongoing studies are focusing on optimizing the chemical structure of the compound to enhance its pharmacological properties while minimizing adverse effects. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutic agents.

In conclusion, Methyl 2,3-dimethoxybenzoate (CAS: 2150-42-7) represents a promising candidate for various pharmaceutical applications, from anticancer agents to green chemistry intermediates. The latest research underscores its versatility and potential, paving the way for future innovations in the field. As the scientific community continues to explore its properties and applications, this compound is likely to play an increasingly important role in the advancement of chemical biology and drug discovery.